1-[2-(Difluoromethoxy)phenyl]propan-1-amine

• IUPAC Name: 1-[2-(difluoromethoxy)phenyl]propan-1-amine
• InChI: InChI=1S/C10H13F2NO/c1-2-8(13)7-5-3-4-6-9(7)14-10(11)12/h3-6,8,10H,2,13H2,1H3
• InChI Key: NORQOYHWPYKECS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1OC(F)F)N
• Molecular Formula: C10H13F2NO
• Molecular Weight: 201.21 g/mol
• CAS No.: 144759-09-1

Description

1-[2-(Difluoromethoxy)phenyl]propan-1-amine is an organic compound with the molecular formula C10H13F2NO and a molecular weight of 201.21 g/mol . It is primarily used in research settings and is known for its unique chemical properties, which make it a valuable compound in various scientific studies.

Preparation Methods

The synthesis of 1-[2-(Difluoromethoxy)phenyl]propan-1-amine typically involves the reaction of 2-(Difluoromethoxy)benzaldehyde with a suitable amine under controlled conditions . The reaction conditions often include the use of solvents such as ethanol or methanol and may require the presence of a catalyst to facilitate the reaction. Industrial production methods may involve more complex procedures to ensure high purity and yield.

Chemical Reactions Analysis

1-[2-(Difluoromethoxy)phenyl]propan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: It can be reduced to form amines using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where the difluoromethoxy group can be replaced by other functional groups under specific conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, varying temperatures, and the presence of catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[2-(Difluoromethoxy)phenyl]propan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-(Difluoromethoxy)phenyl]propan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

1-[2-(Difluoromethoxy)phenyl]propan-1-amine can be compared with other similar compounds, such as:

1-[2-(Methoxy)phenyl]propan-1-amine: This compound has a methoxy group instead of a difluoromethoxy group, which may result in different chemical and biological properties.

1-[2-(Trifluoromethoxy)phenyl]propan-1-amine: The presence of a trifluoromethoxy group can significantly alter the compound’s reactivity and interactions compared to the difluoromethoxy variant.